Cas no 91424-77-0 (N,N-Di(butan-2-yl)-4-phenylbutanamide)

• Product Name: N,N-Di(butan-2-yl)-4-phenylbutanamide
• CAS No: 91424-77-0
• MF: C₁₈H₂₉NO
• MW: 275.428965330124
• CID: 2813893
• PubChem ID: 13315646
• Update Time: 2025-04-21

N,N-Di(butan-2-yl)-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N,N-Di(butan-2-yl)-4-phenylbutanamide
• 91424-77-0
• DTXSID20536558

• Inchi： 1S/C18H29NO/c1-5-15(3)19(16(4)6-2)18(20)14-10-13-17-11-8-7-9-12-17/h7-9,11-12,15-16H,5-6,10,13-14H2,1-4H3
• InChI Key： ASAQNUSEDWVAIY-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC=CC=1)N(C(C)CC)C(C)CC

Computed Properties

• Exact Mass: 275.224914549Da
• Monoisotopic Mass: 275.224914549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų